Cas no 887461-84-9 (N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 887461-84-9
• MF: C₁₁H₁₂ClN₃O₄S
• MW: 317.748680114746
• CID: 6613318
• PubChem ID: 75642713
• Update Time: 2025-05-21

N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 887461-84-9

• Inchi： 1S/C11H12ClN3O4S/c1-6-2-3-7(12)4-8(6)15-20(18,19)9-5-13-11(17)14-10(9)16/h2-4,9,15H,5H2,1H3,(H2,13,14,16,17)
• InChI Key： YKXZFGGVPGTASF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NS(C1C(NC(NC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 317.0237047g/mol
• Monoisotopic Mass: 317.0237047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Additional information on N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

N-(5-Chloro-2-Methylphenyl)-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidine-5-Sulfonamide: A Comprehensive Overview

The compound with CAS No 887461-84-9, known as N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a complex structure that combines aromatic and heterocyclic components. The sulfonamide group plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The N-(5-chloro-2-methylphenyl) substituent in this compound contributes to its unique electronic properties and enhances its stability. The pyrimidine ring system is a key structural element that provides a platform for further functionalization and bioactivity optimization.

The synthesis of N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's dioxo-tetrahydropyrimidine core is particularly interesting due to its potential as a scaffold for developing new therapeutic agents.

One of the most promising applications of this compound lies in its potential as an inhibitor of specific kinase enzymes. Kinase inhibitors are critical in the treatment of various diseases, including cancer and inflammatory disorders. Recent experiments have demonstrated that N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide exhibits selective inhibitory activity against certain kinases without significant off-target effects.

Moreover, the compound's chlorine substituent at the 5-position of the phenyl ring enhances its lipophilicity and improves its ability to cross cellular membranes. This property is essential for designing drugs with optimal pharmacokinetic profiles. The methyl group at the 2-position further stabilizes the molecule and influences its interactions with biological systems.

Another area of interest is the compound's role in chemical synthesis as an intermediate for constructing more complex molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor properties such as solubility or bioavailability.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. It is important to note that while it has shown promising results in preclinical studies, further research is required to fully understand its long-term effects and suitability for clinical applications.

In conclusion, N-(5-chloro-2-methylphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure and versatile properties make it a subject of ongoing research interest across multiple disciplines within the scientific community.